6-ethoxy-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)pyrimidine-4-carboxamide

• IUPAC Name: 6-ethoxy-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C19H18FN5O3/c1-2-28-17-11-16(22-12-23-17)19(27)21-9-10-25-18(26)8-7-15(24-25)13-3-5-14(20)6-4-13/h3-8,11-12H,2,9-10H2,1H3,(H,21,27)
• InChI Key: KMSPJJYFYXULGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C19H18FN5O3
• Molecular Weight: 383.4 g/mol
• CAS No.: 2034227-60-4

Description

The compound 6-ethoxy-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)pyrimidine-4-carboxamide is a heterocyclic molecule featuring:

• A pyridazinone core (6-oxopyridazin-1(6H)-yl) substituted at position 3 with a 4-fluorophenyl group.
• A pyrimidine ring (pyrimidine-4-carboxamide) with an ethoxy substituent at position 4.
• A carboxamide group linked via a two-carbon ethyl chain to the pyridazinone nitrogen.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Pyridazinone/Pyrimidinone Cores

(a) Ethyl-6-(4-fluorophenyl)-4-(4-((2-(nitrooxy)ethoxy)carbonyl)phenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (Compound 6e, )

• Core : Tetrahydropyrimidine (2-oxo-1,2,3,4-tetrahydropyrimidine) with a 4-fluorophenyl group at position 5.
• Key Differences: Contains a nitrooxyethyl ester substituent instead of ethoxy-pyrimidine. Lacks the pyridazinone moiety; instead, it has a saturated pyrimidine ring. Features a carboxylate ester at position 5, contrasting with the carboxamide in the target compound.
• Synthesis : Characterized by IR and NMR data, including a C=O stretch at 1682 cm⁻¹ and a nitro group stretch at 1555 cm⁻¹ .

(b) Phosphate Derivatives from European Patents (Examples 1 and 7, )

• Core: Combines pyridazinone and pyrimidinone rings (e.g., 6-oxopyridazin-1(6H)-yl and 6-oxopyrimidin-1(6H)-yl).
• Key Differences: Substituted with chloro-cyanophenoxy and trifluoromethyl groups on the pyrimidinone ring. Includes a phosphate ester moiety (dihydrogen phosphate) linked via a methyl group. More complex branching compared to the target compound’s linear ethyl-carboxamide chain.
• Synthesis : Involves multi-step protection/deprotection strategies using trifluoroacetic acid (TFA) and reverse-phase HPLC purification .

Compounds with Carboxamide Linkers and Fluorophenyl Substituents

N-(2-(dimethylamino)ethyl)-4-(4-fluoro-2-(tetrahydro-2H-pyran-4-yloxy)phenyl-amino)-5-methylthieno[2,3-d]pyrimidine-6-carboxamide ()

• Core: Thieno[2,3-d]pyrimidine fused with a thiophene ring.
• Key Differences: Replaces pyridazinone with a thienopyrimidine core. Substituted with a tetrahydro-2H-pyran-4-yloxy group and dimethylaminoethyl chain. Retains the 4-fluorophenyl group but positions it on an aniline moiety.

Implications of Structural Differences

• Solubility/Bioavailability : The target compound’s ethoxy and carboxamide groups may enhance solubility compared to esters (e.g., Compound 6e) or phosphates (patent examples).
• Target Binding: The pyridazinone-pyrimidine dual core could enable dual kinase inhibition, whereas thienopyrimidine () or tetrahydropyrimidine () cores might favor different targets.
• Synthetic Complexity : Patent compounds require advanced protecting-group strategies, while the target compound’s synthesis (unreported in evidence) may resemble benzyloxy-pyridazine routes (e.g., DMF/K₂CO₃ conditions in ).

Q & A

Q. Table 1. Key Reaction Conditions for Amide Coupling

Parameter	Optimal Value	Impact on Yield
Coupling Agent	HATU	>85% yield
Solvent	DMF	Enhanced activation
Temperature	25°C (room temp)	Minimizes degradation
Base	DIPEA	Maintains pH 8–9

Q. Table 2. Comparative Bioactivity of Structural Analogs

Analog Modification	IC50 (nM, EGFR)	Solubility (µg/mL)
4-Fluorophenyl (parent)	12.5	8.7
4-Trifluoromethylphenyl	7.8	5.2
3-Chloro-4-fluorophenyl	18.9	10.1